Cas no 62946-66-1 (1,2-Hexanediol, 3-methylene-)

1,2-Hexanediol, 3-methylene- structure
1,2-Hexanediol, 3-methylene- structure
Product Name:1,2-Hexanediol, 3-methylene-
CAS No:62946-66-1
MF:C7H14O2
MW:130.184862613678
CID:428436
PubChem ID:71381725
Update Time:2025-04-19

1,2-Hexanediol, 3-methylene- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Hexanediol, 3-methylene-
    • 3-methylidenehexane-1,2-diol
    • 62946-66-1
    • DTXSID50804151
    • Inchi: 1S/C7H14O2/c1-3-4-6(2)7(9)5-8/h7-9H,2-5H2,1H3
    • InChI Key: GQQHPGRGUPULIZ-UHFFFAOYSA-N
    • SMILES: OC(CO)C(=C)CCC

Computed Properties

  • Exact Mass: 130.09942
  • Monoisotopic Mass: 130.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 88.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46

1,2-Hexanediol, 3-methylene- Related Literature

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